Cas no 100929-99-5 (PAβN dihydrochloride)

• Product Name: PAβN dihydrochloride
• CAS No: 100929-99-5
• MF: C₂₅H₃₂Cl₂N₆O₂
• MW: 519.466583251953
• MDL: MFCD00058046
• CID: 124356
• PubChem ID: 90665180
• Update Time: 2025-08-04

PAβN dihydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Argininamide,L-phenylalanyl-N-2-naphthalenyl-, dihydrochloride (9CI)
• 2-[(2-amino-3-phenylpropanoyl)amino]-5-(diaminomethylideneamino)-N-naphthalen-2-ylpentanamide,hydrochloride
• H-Phe-Arg-βNA · 2 HCl
• PHE-ARG BETA-NAPHTHYLAMIDE DIHYDROCHLORIDE
• Phe-Arg-ßNA·2HCl
• Phe-Arg-β-naphthylamide
• 2-(2-amino-3-phenylpropanamido)-5-carbamimidamido-N-(naphthalen-2-yl)pentanamide hydrochloride
• MC-207,110 dihydrochloride
• MC207110 dihydrochloride
• Phe-Arg-β-naphthylamide dihydrochloride
• H-Phe-Arg-bNA·2HCl
• H-PHE-ARG-BETANA 2 HCL
• PAβN (dihydrochloride)
• Phe-Arg beta-naphthylamide
• phe-argbeta-naphthylamide2HCl
• phe-arg β-naphthylamide dihydrochloride
• phe-arg B-naphthylamide dihydrochloride
• PAβN dihydrochloride
• PAbetaN dihydrochloride
• AS-76785
• Phe-Arg-b-naphthylamide dihydrochlorideMC-207,110 dihydrochloride
• Phe-Arg-b-naphthylamide dihydrochloride
• A919812
• PA??N dihydrochloride
• (S)-2-((S)-2-Amino-3-phenylpropanamido)-5-guanidino-N-(naphthalen-2-yl)pentanamide dihydrochloride
• CHEMBL3217151
• CS-6549
• E78401
• PAN (dihydrochloride)
• 100929-99-5
• HY-101444A
• MC-207,110 dihydrochloride;Phe-Arg--naphthylamide dihydrochloride
• J-000270
• MC-207110 dihydrochloride
• AMY41576
• Phe-Arg-betaNA 2HCl
• PAbN dihydrochloride
• Phe-Arg-beta-naphthylamide 2HCl
• H-Phe-Arg-bNA 2HCl
• PA
• AKOS027430405
• MFCD00058046
• AN (dihydrochloride)
• Phe-Arg-?NA·2HCl≥ 99% (TLC)
• (2S)-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]-5-(diaminomethylideneamino)-N-naphthalen-2-ylpentanamide;dihydrochloride
• DB-243635
• GLXC-03233
• MRUMOHLDHMZGMS-IXOXMDGESA-N
• PABETAN
• L-Phenylalanyl-N-2-Naphthyl-L-Argininamide Dihydrochloride
• (2S)-2-[(2S)-2-AMINO-3-PHENYLPROPANAMIDO]-5-CARBAMIMIDAMIDO-N-(NAPHTHALEN-2-YL)PENTANAMIDE DIHYDROCHLORIDE

• MDL： MFCD00058046
• Inchi： 1S/C25H30N6O2.2ClH/c26-21(15-17-7-2-1-3-8-17)23(32)31-22(11-6-14-29-25(27)28)24(33)30-20-13-12-18-9-4-5-10-19(18)16-20;;/h1-5,7-10,12-13,16,21-22H,6,11,14-15,26H2,(H,30,33)(H,31,32)(H4,27,28,29);2*1H/t21-,22-;;/m0../s1
• InChI Key： MRUMOHLDHMZGMS-IXOXMDGESA-N
• SMILES： Cl.Cl.O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CC1C=CC=CC=1)N)=O)NC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 518.19600
• Monoisotopic Mass: 518.1963797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 659
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 146.12000
• LogP: 6.05550

PAβN dihydrochloride Security Information

• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on PAβN dihydrochloride

PAβN Dihydrochloride: A Comprehensive Overview

PAβN dihydrochloride (CAS No: 100929-99-5) is a compound of significant interest in various scientific and industrial applications. This compound, also known as phenylalanine beta-naphthylamide dihydrochloride, has garnered attention due to its unique chemical properties and potential uses in fields such as pharmaceuticals, materials science, and biotechnology.

The CAS No 100929-99-5 refers to the Chemical Abstracts Service registry number assigned to this compound, which uniquely identifies it in scientific literature and databases. This numbering system ensures that researchers and professionals can easily reference and locate information about PAβN dihydrochloride without confusion.

Recent studies have highlighted the role of PAβN dihydrochloride in peptide synthesis and drug delivery systems. Its ability to act as a versatile building block in organic chemistry has made it a valuable tool for researchers aiming to develop novel therapeutic agents. The compound's structure, which includes a phenylalanine moiety linked to a naphthylamide group, contributes to its unique reactivity and selectivity in various chemical reactions.

In the context of materials science, PAβN dihydrochloride has been explored for its potential in creating advanced materials with tailored properties. For instance, its use in the synthesis of self-assembling peptides has opened new avenues for developing biomimetic materials that mimic the complexity of natural tissues. These materials hold promise for applications in tissue engineering and regenerative medicine.

Moreover, the compound's role in peptide-based drug delivery systems has been extensively studied. Researchers have demonstrated that PAβN dihydrochloride can serve as a carrier for delivering therapeutic agents with enhanced specificity and efficacy. This is particularly relevant in the development of targeted therapies for diseases such as cancer, where precise drug delivery is crucial for minimizing side effects and improving patient outcomes.

The synthesis of PAβN dihydrochloride involves a series of well-established organic chemistry techniques, including amide bond formation and acid-base neutralization. The process typically begins with the reaction of phenylalanine with beta-naphthylamine, followed by protonation to yield the dihydrochloride salt. This synthesis pathway ensures high purity and consistency, making it suitable for both research and industrial applications.

In terms of stability and storage, PAβN dihydrochloride is known to be relatively stable under standard laboratory conditions. However, it is recommended to store the compound in a dry environment away from light to prevent degradation. Proper handling procedures should be followed to ensure safety and maintain the integrity of the compound during experiments.

The application of PAβN dihydrochloride extends beyond traditional research settings. Its use in educational settings for teaching organic chemistry principles has been documented, providing students with hands-on experience in peptide synthesis and related techniques. This dual role underscores the compound's versatility and importance in both academic and industrial contexts.

Looking ahead, ongoing research into PAβN dihydrochloride continues to uncover new potential applications. For example, recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions, facilitating its optimization for specific uses. These developments highlight the dynamic nature of scientific exploration and the ongoing quest to harness compounds like PAβN dihydrochloride for innovative solutions.

In conclusion, PAβN dihydrochloride (CAS No: 100929-99-5) stands as a testament to the ingenuity of chemical research. Its diverse applications across multiple disciplines underscore its significance as a valuable tool in modern science. As research progresses, it is likely that new insights into this compound will emerge, further expanding its utility and impact on various fields.